Cas no 2229347-28-6 (1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine)

1-(1,4-Dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine is a specialized organic compound featuring a cyclopropane core substituted with an amine group and a 1,4-dimethylpyrazole moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The cyclopropane ring confers rigidity, while the pyrazole group offers opportunities for further functionalization, enhancing its versatility in synthesis. The compound’s stability and defined stereochemistry make it suitable for precision-driven research, including drug discovery and catalyst development. Its well-characterized properties ensure reproducibility in experimental settings, supporting its use in advanced chemical studies.
1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine structure
2229347-28-6 structure
Product Name:1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine
CAS No:2229347-28-6
MF:C9H15N3
MW:165.235501527786
CID:6194680
PubChem ID:165624577
Update Time:2025-05-26

1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine
    • 2229347-28-6
    • 1-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]cyclopropan-1-amine
    • EN300-1776269
    • Inchi: 1S/C9H15N3/c1-7-6-11-12(2)8(7)5-9(10)3-4-9/h6H,3-5,10H2,1-2H3
    • InChI Key: PLTVLLKXIAVLSR-UHFFFAOYSA-N
    • SMILES: NC1(CC2=C(C)C=NN2C)CC1

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.8Ų

1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine Pricemore >>

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1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine Related Literature

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine

Recent Advances in the Study of 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine (CAS: 2229347-28-6)

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine (CAS: 2229347-28-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine, which contribute to its bioactivity. The compound's cyclopropane ring and pyrazole moiety are believed to play critical roles in its interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2229347-28-6. A novel catalytic method developed by researchers at the University of Cambridge in 2024 has significantly improved the scalability of the synthesis process, making it more feasible for industrial applications. This method employs a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85% with high enantiomeric purity.

Pharmacological evaluations have revealed promising results. Preclinical trials conducted in 2023 indicated that 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine exhibits high selectivity for certain G-protein-coupled receptors (GPCRs), with minimal off-target effects. These findings position the compound as a potential candidate for the treatment of anxiety and depression, although further clinical studies are required to validate these effects in humans.

Moreover, computational modeling studies have provided insights into the compound's binding mechanisms. Molecular dynamics simulations suggest that the methylcyclopropan-1-amine group enhances the compound's stability within the receptor binding pocket, thereby improving its pharmacokinetic profile. These insights are expected to guide the design of derivatives with enhanced efficacy and reduced toxicity.

Despite these advancements, challenges remain. The compound's metabolic stability and bioavailability in vivo are areas requiring further investigation. Recent pharmacokinetic studies have identified rapid hepatic clearance as a potential limitation, prompting research into prodrug formulations to improve its therapeutic window.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine (CAS: 2229347-28-6) represents a promising scaffold for drug development, particularly in the realm of central nervous system disorders. Ongoing research aims to address its pharmacokinetic challenges and explore its full therapeutic potential. The compound's unique structural and pharmacological properties underscore its value as a subject of continued scientific inquiry.

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